![molecular formula C19H21N3O5 B4846787 ethyl 4-[3-(2-furoylamino)benzoyl]-1-piperazinecarboxylate](/img/structure/B4846787.png)
ethyl 4-[3-(2-furoylamino)benzoyl]-1-piperazinecarboxylate
Overview
Description
Ethyl 4-[3-(2-furoylamino)benzoyl]-1-piperazinecarboxylate, also known as EFP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EFP is a piperazine derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of ethyl 4-[3-(2-furoylamino)benzoyl]-1-piperazinecarboxylate is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and viral replication. This compound has been found to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for cancer cell division and replication. It has also been found to inhibit the activity of the NS5B polymerase enzyme, which is involved in the replication of the hepatitis C virus.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis or programmed cell death in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells, which are essential for the metastasis of cancer. This compound has been found to exhibit antiviral activity against the hepatitis C virus by inhibiting its replication.
Advantages and Limitations for Lab Experiments
Ethyl 4-[3-(2-furoylamino)benzoyl]-1-piperazinecarboxylate has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, this compound has some limitations, including its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of ethyl 4-[3-(2-furoylamino)benzoyl]-1-piperazinecarboxylate, including the optimization of its synthesis method to improve its yield and purity. Further studies are needed to understand the mechanism of action of this compound and its potential applications in various fields, including cancer therapy and antiviral drug development. The development of novel this compound derivatives with improved efficacy and reduced toxicity is also an area of interest.
Scientific Research Applications
Ethyl 4-[3-(2-furoylamino)benzoyl]-1-piperazinecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound has been found to exhibit anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. It has also been studied for its potential use as an antiviral agent against the hepatitis C virus.
properties
IUPAC Name |
ethyl 4-[3-(furan-2-carbonylamino)benzoyl]piperazine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5/c1-2-26-19(25)22-10-8-21(9-11-22)18(24)14-5-3-6-15(13-14)20-17(23)16-7-4-12-27-16/h3-7,12-13H,2,8-11H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSZLZDLUUSZMOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.